Cas no 1018475-22-3 (4-Oxazolemethanamine, α-ethyl-)

• Product Name: 4-Oxazolemethanamine, α-ethyl-
• CAS No: 1018475-22-3
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6039386
• Update Time: 2025-06-03

4-Oxazolemethanamine, α-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine, α-ethyl-

• Inchi： 1S/C6H10N2O/c1-2-5(7)6-3-9-4-8-6/h3-5H,2,7H2,1H3
• InChI Key： XSAATLWWEYONQE-UHFFFAOYSA-N
• SMILES： O1C=C(C(CC)N)N=C1

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 198.9±15.0 °C(Predicted)
• pka: 7.94±0.29(Predicted)

Additional information on 4-Oxazolemethanamine, α-ethyl-

Comprehensive Overview of 4-Oxazolemethanamine, α-ethyl- (CAS No. 1018475-22-3): Properties, Applications, and Research Insights

4-Oxazolemethanamine, α-ethyl- (CAS No. 1018475-22-3) is a specialized organic compound belonging to the oxazole family, a heterocyclic scaffold renowned for its versatility in pharmaceutical and agrochemical research. The compound's unique structure, featuring an ethyl substitution at the α-position of the methanamine group, renders it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "4-Oxazolemethanamine derivatives" or "CAS 1018475-22-3 applications," reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like α-ethyl-4-Oxazolemethanamine has surged due to their role in designing bioactive molecules. This compound is particularly noted for its potential in modulating enzyme inhibition and receptor binding, topics frequently queried in academic and industrial forums. Its molecular weight and logP values make it suitable for optimizing pharmacokinetic properties, a key focus area in "medicinal chemistry optimization" searches. Additionally, its stability under physiological conditions aligns with trends in "prodrug development" and "targeted drug delivery."

The synthesis of 4-Oxazolemethanamine, α-ethyl- typically involves multi-step reactions, including cyclization and amination processes, as highlighted in patents and journal articles. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity—details often sought by quality control professionals. Environmental and safety assessments of this compound, including "biodegradability" and "ecotoxicology," are also emerging as hot topics, reflecting broader societal concerns about sustainable chemistry.

Beyond pharmaceuticals, CAS 1018475-22-3 finds niche applications in catalysis and functional material design. Its electron-rich oxazole ring facilitates interactions in coordination chemistry, making it a candidate for ligand development. Searches for "oxazole-based ligands" or "metal-organic frameworks (MOFs)" often intersect with studies on this compound. Furthermore, its derivatization potential is explored in "high-throughput screening" libraries, a trending area in combinatorial chemistry.

In summary, 4-Oxazolemethanamine, α-ethyl- (CAS No. 1018475-22-3) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—cater to diverse scientific inquiries, while its structural features continue to inspire cutting-edge research. As interest in "small molecule therapeutics" and "green synthesis" grows, this compound remains a focal point for interdisciplinary exploration.